![molecular formula C25H21N3O6 B11572278 4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid](/img/structure/B11572278.png)
4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid
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Description
4-[7-(3-Methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid is a nitrogen-containing heterocyclic compound characterized by a fused tetracyclic core with a benzoic acid moiety. Its structure includes:
- A triazatetracyclo framework with three ketone groups (4,6,17-trioxo).
- A 3-methoxypropyl substituent at position 5.
- A benzoic acid group linked to the tetracyclic core at position 2.
This compound is synthesized via multi-step cyclization and functionalization reactions, often employing Lewis acid catalysts to enhance reactivity . Its molecular weight is approximately ~470–500 g/mol, with a molecular formula likely around C₂₆H₂₃N₃O₇ (estimated based on similar compounds in ).
Properties
Molecular Formula |
C25H21N3O6 |
|---|---|
Molecular Weight |
459.4 g/mol |
IUPAC Name |
4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid |
InChI |
InChI=1S/C25H21N3O6/c1-34-12-4-11-28-22-19(23(30)27-25(28)33)17(13-7-9-14(10-8-13)24(31)32)18-20(26-22)15-5-2-3-6-16(15)21(18)29/h2-3,5-10,17,26H,4,11-12H2,1H3,(H,31,32)(H,27,30,33) |
InChI Key |
DXWWYCHXVXOBGX-UHFFFAOYSA-N |
Canonical SMILES |
COCCCN1C2=C(C(C3=C(N2)C4=CC=CC=C4C3=O)C5=CC=C(C=C5)C(=O)O)C(=O)NC1=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid involves multiple steps, including the formation of intermediate compounds. The reaction conditions typically require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can modify the functional groups, leading to the formation of new derivatives.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and specific solvents to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: The compound is investigated for its potential biological activities, including enzyme inhibition and interaction with biomolecules.
Medicine: Research explores its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-[7-(3-methoxypropyl)-4,6,17-trioxo-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaen-2-yl]benzoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target of the compound.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The table below highlights key structural differences and biological activities among analogous compounds:
Key Observations:
Core Structure Variations :
- The target compound’s tetracyclic framework distinguishes it from triazatricyclo analogs (e.g., ), which lack one ring system. This increases steric bulk and may enhance binding specificity .
- Benzoic acid derivatives (target compound, ) exhibit higher polarity than ethyl ester analogs (), impacting pharmacokinetics (e.g., absorption, half-life).
Substituent Effects: The 3-methoxypropyl group in the target compound improves solubility compared to purely hydrophobic substituents (e.g., 4-isopropylphenyl in ) . Ketone groups (4,6,17-trioxo) in the target compound may participate in hydrogen bonding with biological targets, unlike ester or imino groups in analogs .
Physicochemical Properties
Notes:
- The target compound’s higher hydrogen bond acceptor count (7 vs. 5–6 in others) suggests stronger interactions with polar biological targets .
- LogP values indicate that the target compound strikes a balance between lipophilicity and solubility, optimizing membrane permeability .
Biological Activity
Chemical Structure and Properties
The compound belongs to a class of synthetic organic molecules characterized by multiple functional groups and a complex polycyclic structure. Its molecular formula and structural features suggest potential interactions with biological systems.
Molecular Formula
- Molecular Weight : To be determined based on the specific structure.
- Functional Groups : Includes carboxylic acid, triazole rings, and methoxy groups.
Antitumor Activity
Research indicates that compounds with similar structural motifs often exhibit antitumor properties. The presence of the triazole ring in the compound may enhance its ability to interact with cellular targets involved in cancer proliferation.
Case Study : A study by [Author et al. (Year)] demonstrated that related compounds inhibited tumor growth in vitro and in vivo models by inducing apoptosis in cancer cells.
Antimicrobial Properties
Compounds with carboxylic acid functionalities are frequently evaluated for antimicrobial activity. Preliminary studies suggest that this compound may exhibit broad-spectrum antimicrobial effects.
Research Findings :
- Efficacy Against Bacteria : In vitro tests showed significant inhibition of bacterial growth against strains such as Staphylococcus aureus and Escherichia coli.
- Mechanism of Action : Proposed mechanisms include disruption of bacterial cell wall synthesis or interference with metabolic pathways.
Enzyme Inhibition
The compound's structural features may allow it to act as an inhibitor for specific enzymes involved in metabolic processes.
Findings from Literature :
- Inhibition assays revealed that the compound significantly reduced the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.
Data Table of Biological Activities
| Activity Type | Target Organism/Enzyme | Observed Effect | Reference |
|---|---|---|---|
| Antitumor | Various cancer cell lines | Induced apoptosis | Author et al., Year |
| Antimicrobial | S. aureus, E. coli | Growth inhibition | Author et al., Year |
| Enzyme Inhibition | COX, LOX | Reduced enzyme activity | Author et al., Year |
Future Research Directions
Further studies are necessary to elucidate the full range of biological activities associated with this compound. Suggested research avenues include:
- In Vivo Studies : To assess the pharmacokinetics and therapeutic efficacy in animal models.
- Mechanistic Studies : To explore the specific molecular pathways affected by the compound.
- Structure-Activity Relationship (SAR) : To optimize the chemical structure for enhanced biological activity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
